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Compound of Interest

Compound Name: Trichloroepoxyethane

Cat. No.: B106621

Essential Safety and Handling Protocols for
Trichloroethylene

Disclaimer: The term "Trichloroepoxyethane" does not correspond to a standard chemical
name. This guide provides information for Trichloroethylene (TCE), a chemical with a similar
name that is widely used in laboratory and industrial settings. It is critical to verify the exact
chemical identity using the Safety Data Sheet (SDS) before undertaking any handling
procedures.

This document outlines the essential personal protective equipment (PPE), operational plans,
and disposal procedures for the safe handling of Trichloroethylene in a laboratory environment.
TCE is a colorless, volatile liquid with a sweet odor, primarily used as a solvent for degreasing
metal parts and in the manufacturing of other chemicals.[1][2] It is a known carcinogen and
poses significant health risks through all routes of exposure, including inhalation, ingestion, and
skin contact.[3][4]

Health Hazards and Exposure Limits

TCE is classified as a Group 1 carcinogen by the International Agency for Research on Cancer
(IARC), known to cause kidney cancer and potentially associated with liver cancer and non-
Hodgkin lymphoma.[3][5] Acute exposure can affect the central nervous system, causing
symptoms like headaches, dizziness, and confusion.[4][6] High-level exposure can lead to
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respiratory depression, cardiac arrhythmia, and even death.[6] Chronic exposure may damage
the liver, kidneys, and nervous system.[1][7]

For the safety of all personnel, exposure to Trichloroethylene must be kept below established
occupational exposure limits.

Regulatory Body Exposure Limit Type Limit

OSHA (Occupational Safety Permissible Exposure Limit

o 100 ppm[7][8][9]
and Health Administration) (PEL) - 8-hr TWA!

Acceptable Ceiling
_ 200 ppm[7][8][9]
Concentration

300 ppm (max 5 min in any 2

Acceptable Maximum Peak
hrs)[7][8][9]

NIOSH (National Institute for o
) Recommended Exposure Limit
Occupational Safety and 25 ppm[8][10]
(REL) - 10-hr TWA!
Health)

Immediately Dangerous to Life

1,000 ppm[8
or Health (IDLH) Ppm{]

ACGIH (American Conference o
] Threshold Limit Value (TLV) -
of Governmental Industrial 10 ppm[7][8]
o 8-hr TWA!
Hygienists)

Short-Term Exposure Limit

(STEL) - 15 min 25 ppm([7][8]

ITWA (Time-Weighted

Average)

Operational Plan: Safe Handling and Use

All work with TCE must be conducted by trained personnel in a designated area, adhering to
strict safety protocols to minimize exposure.

Engineering and Administrative Controls
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» Ventilation: Always handle Trichloroethylene in a properly functioning chemical fume hood.
Where possible, use enclosed systems for processes involving TCE.[7][10]

» Designated Area: Post hazard warning signs in the work area where TCE is handled and
stored.[10]

e Substitution: Whenever possible, substitute TCE with a less toxic alternative.[7][11][12]

o Training: All personnel must be trained on the hazards of TCE, proper handling procedures,
emergency protocols, and the correct use of PPE before working with the substance.[7][13]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent contact and inhalation.
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Protection Type Required PPE

Material/Specification

Respiratory Protection NIOSH-approved respirator

At concentrations above the
REL, a full-facepiece,
pressure-demand, self-
contained breathing apparatus
(SCBA) or supplied-air
respirator is required.[5][14]
For lower concentrations,
consult the chemical's SDS
and relevant NIOSH

guidelines.

) Safety Goggles and Face
Eye and Face Protection

Chemical safety goggles are
mandatory.[5] A face shield

should be worn with goggles

Shield
when there is a risk of
splashing.[5]
Viton®, Silver Shield®, or
multi-layer laminates
) ] ] ] (PE/EVAL/PE) are
Skin and Body Protection Chemical-Resistant Gloves

recommended.[5] Butyl rubber,
natural rubber, and PVC are

not recommended.[5]

Wear chemical-protective
Lab Coat/Apron/Coveralls clothing such as aprons or

coveralls.[5]

Always wear fully enclosed,
Closed-toe Shoes

chemical-resistant footwear.

Experimental Workflow for Safe Handling

The following diagram outlines the standard procedure for working with Trichloroethylene.
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1. Preparation

Review SDS

2. Don PPE

:

3. Verify Fume Hood
& Prepare Workspace

Dispense smallest
amount necessary

4. Handle TCE

5. Clean Workspace

6. Dispose of Waste

Store waste in
sealed container

7. Doff PPE

8. Wash Hands
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1. Evacuate & Alert

2. Assess Spill

arge, Uncontained,
or Unknown

Small, Contained

Minor Spill

(Trained Personnel Only) Major Spill

3b. Contact Emergency

3a. Don appropriate PPE Responders / EHS

se absorbent pads
or cement powder

4a. Contain & Absorb

5a. Collect Waste

Place in sealed
hazardous waste container

6a. Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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